Cas no 143340-71-0 (1-Butanamine, 4-(4-chlorophenoxy)-)

• Product name: 1-Butanamine, 4-(4-chlorophenoxy)-
• CAS No: 143340-71-0
• MF: C₁₀H₁₄ClNO
• MW: 199.677261829376
• CID: 1313511
• PubChem ID: 7131410

1-Butanamine, 4-(4-chlorophenoxy)- Chemical and Physical Properties

Names and Identifiers

• 1-Butanamine, 4-(4-chlorophenoxy)-
• AKOS000345333
• SCHEMBL4028552
• 4-(4-chlorophenoxy)butan-1-amine
• 143340-71-0
• EN300-57411
• 1-(4-Aminobutoxy)-4-chlorobenzene

• Inchi： InChI=1S/C10H14ClNO/c11-9-3-5-10(6-4-9)13-8-2-1-7-12/h3-6H,1-2,7-8,12H2
• InChI Key： VOYYLLGWJSAWRF-UHFFFAOYSA-N
• SMILES： C1=CC(=CC=C1OCCCCN)Cl

Computed Properties

• Exact Mass: 199.07652
• Monoisotopic Mass: 199.0763918g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 5
• Complexity: 124
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 35.2Ų
• XLogP3: 2.4

Experimental Properties

• PSA: 35.25

Additional information on 1-Butanamine, 4-(4-chlorophenoxy)-

Comprehensive Overview of 1-Butanamine, 4-(4-chlorophenoxy)- (CAS No. 143340-71-0)

1-Butanamine, 4-(4-chlorophenoxy)- (CAS No. 143340-71-0) is a specialized organic compound that has garnered significant attention in recent years due to its unique chemical properties and potential applications. This compound, often referred to by its systematic name, belongs to the class of amine derivatives and features a 4-chlorophenoxy substituent, which contributes to its distinct reactivity and functionality. Researchers and industry professionals are increasingly exploring its uses in pharmaceutical intermediates, agrochemical formulations, and material science.

The growing interest in 1-Butanamine, 4-(4-chlorophenoxy)- can be attributed to its versatility in synthetic chemistry. Its molecular structure, which combines an amine group with a chlorophenoxy moiety, makes it a valuable building block for designing more complex molecules. Recent studies have highlighted its potential role in the development of bioactive compounds, particularly in the context of drug discovery and crop protection. This aligns with current trends in sustainable agriculture and precision medicine, where efficient and targeted chemical solutions are in high demand.

One of the most frequently asked questions about CAS No. 143340-71-0 revolves around its synthesis and purification methods. The compound is typically synthesized through a multi-step process involving nucleophilic substitution reactions and catalytic hydrogenation. Advanced techniques such as high-performance liquid chromatography (HPLC) and nuclear magnetic resonance (NMR) spectroscopy are employed to ensure high purity and accurate characterization. These methodologies are critical for meeting the stringent quality standards required in pharmaceutical and industrial applications.

In the context of environmental and safety considerations, 1-Butanamine, 4-(4-chlorophenoxy)- has been evaluated for its ecological impact. While it is not classified as a hazardous substance under current regulations, proper handling and storage protocols are recommended to minimize any potential risks. This aspect is particularly relevant given the increasing focus on green chemistry and sustainable manufacturing practices. Companies are now prioritizing compounds that offer both efficacy and environmental compatibility, making CAS No. 143340-71-0 a candidate for further exploration in this regard.

The commercial availability of 1-Butanamine, 4-(4-chlorophenoxy)- has also expanded, with several suppliers offering it in various grades and quantities. This accessibility has facilitated its adoption in research and development projects across multiple industries. For instance, its role in polymer chemistry has been investigated, with promising results in the creation of high-performance materials. Additionally, its potential as a ligand in catalytic systems has opened new avenues for innovation in organic synthesis.

Looking ahead, the future of 1-Butanamine, 4-(4-chlorophenoxy)- appears bright, with ongoing research aimed at uncovering novel applications. Its compatibility with emerging technologies such as flow chemistry and continuous manufacturing positions it as a compound of interest for modern chemical processes. Furthermore, the integration of computational chemistry tools has enabled more efficient optimization of its synthetic pathways, reducing costs and improving yields.

In summary, 1-Butanamine, 4-(4-chlorophenoxy)- (CAS No. 143340-71-0) represents a compelling example of how specialized organic compounds can drive innovation across diverse fields. Its unique structural features, combined with its adaptability to current industrial and scientific trends, make it a subject of ongoing interest. As research continues to unveil its full potential, this compound is likely to play an increasingly important role in advancing chemical science and technology.